Cas no 64414-57-9 (5-(3-Aminopropyl)-1,5-diazacycloheptadecan-6-one)

• Product Name: 5-(3-Aminopropyl)-1,5-diazacycloheptadecan-6-one
• CAS No: 64414-57-9
• MF: C₁₈H₃₇N₃O
• MW: 311.505884885788
• CID: 2675365
• PubChem ID: 12399583
• Update Time: 2025-04-21

5-(3-Aminopropyl)-1,5-diazacycloheptadecan-6-one Chemical and Physical Properties

Names and Identifiers

• 13-Aza-16-[(3-aminopropyl)amino]hexadecanoic acid 1,16-lactam
• 5-(3-aminopropyl)-1,5-diazacycloheptadecan-6-one
• DTXCID00447219
• DTXSID00496409
• 64414-57-9
• 5-(3-Aminopropyl)-1,5-diazacycloheptadecan-6-one

• Inchi： 1S/C18H37N3O/c19-13-10-16-21-17-11-15-20-14-9-7-5-3-1-2-4-6-8-12-18(21)22/h20H,1-17,19H2
• InChI Key： ACSMIKYIDAVBDD-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCCNCCCN1CCCN

Computed Properties

• Exact Mass: 311.293662812Da
• Monoisotopic Mass: 311.293662812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.4Ų